Cas no 127256-73-9 (1,1,1,3,3,4,4,4-octafluorobutan-2-ol)

1,1,1,3,3,4,4,4-octafluorobutan-2-ol structure
127256-73-9 structure
Product Name:1,1,1,3,3,4,4,4-octafluorobutan-2-ol
CAS No:127256-73-9
MF:C4H2F8O
MW:218.04530954361
MDL:MFCD00192365
CID:103193
PubChem ID:4407544
Update Time:2025-04-18

1,1,1,3,3,4,4,4-octafluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Butanol,1,1,1,3,3,4,4,4-octafluoro-
    • 1,1,1,3,3,4,4,4-octafluorobutan-2-ol
    • 1,1,1,3,3,4,4,4-Octafluoro-2-butanol
    • 2-Butanol,1,1,1,3,3,4,4,4-octafluoro
    • perfluoromethyl perfluoroethylcarbinol
    • 1,1,1,3,3,4,4,4-OCTAFLUORO-2-BUTANOL, 99 %
    • AKOS040767208
    • NS00018747
    • EN300-1938920
    • ZVXAXABPTOPGDK-UHFFFAOYSA-N
    • 127256-73-9
    • SCHEMBL696951
    • DTXSID40402943
    • MDL: MFCD00192365
    • Inchi: 1S/C4H2F8O/c5-2(6,4(10,11)12)1(13)3(7,8)9/h1,13H
    • InChI Key: ZVXAXABPTOPGDK-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C(C(F)(F)F)O)F

Computed Properties

  • Exact Mass: 217.99800
  • Monoisotopic Mass: 217.998
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form:
  • Density: 1.655 g/mL at 25 °C(lit.)
  • Flash Point: 50 °F
  • Refractive Index: n20/D 1.3(lit.)
  • PSA: 20.23000
  • LogP: 2.10720
  • Vapor Pressure: 1.7 psi ( 20 °C)
  • Solubility:

1,1,1,3,3,4,4,4-octafluorobutan-2-ol Security Information

  • Hazardous Material transportation number:UN 1987 3/PG 2
  • WGK Germany:3
  • Hazard Category Code: 10-36/37/38
  • Safety Instruction: S16; S26; S36/37/39
  • Hazardous Material Identification: Xi
  • HazardClass:3.1
  • PackingGroup:II
  • Safety Term:3.1
  • Packing Group:II
  • Risk Phrases:R10; R36/37/38
  • Packing Group:II
  • Hazard Level:3.1

1,1,1,3,3,4,4,4-octafluorobutan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1938920-0.05g
1,1,1,3,3,4,4,4-octafluorobutan-2-ol
127256-73-9
0.05g
$792.0 2023-09-17
Enamine
EN300-1938920-0.1g
1,1,1,3,3,4,4,4-octafluorobutan-2-ol
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Enamine
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1,1,1,3,3,4,4,4-octafluorobutan-2-ol
127256-73-9
0.25g
$867.0 2023-09-17
Enamine
EN300-1938920-0.5g
1,1,1,3,3,4,4,4-octafluorobutan-2-ol
127256-73-9
0.5g
$905.0 2023-09-17
Enamine
EN300-1938920-1.0g
1,1,1,3,3,4,4,4-octafluorobutan-2-ol
127256-73-9
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$943.0 2023-05-25
Enamine
EN300-1938920-2.5g
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Enamine
EN300-1938920-5.0g
1,1,1,3,3,4,4,4-octafluorobutan-2-ol
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$2732.0 2023-05-25
Enamine
EN300-1938920-10.0g
1,1,1,3,3,4,4,4-octafluorobutan-2-ol
127256-73-9
10g
$4052.0 2023-05-25
Enamine
EN300-1938920-1g
1,1,1,3,3,4,4,4-octafluorobutan-2-ol
127256-73-9
1g
$943.0 2023-09-17
Enamine
EN300-1938920-5g
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127256-73-9
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$2732.0 2023-09-17
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